Cas no 27231-62-5 (Trans-4'-hydrazino-2-stilbazole Dihydrochloride)

• Product Name: Trans-4'-hydrazino-2-stilbazole Dihydrochloride
• CAS No: 27231-62-5
• MF: C₁₃H₁₅Cl₂N₃
• MW: 284.184300661087
• CID: 1429189
• PubChem ID: 16217023
• Update Time: 2025-05-20

Trans-4'-hydrazino-2-stilbazole Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-[2-(4-hydrazinophenyl)ethenyl]-, dihydrochloride
• 2-[(E)-2-(4-Hydrazinophenyl)vinyl]pyridine dihydrochloride
• NULL
• 4'-Hydrazino-2-stilbazole Dihydrochloride [for Fluorometry of alpha-Keto Acids]
• 4'-Hydrazino-2-stilbazole Dihydrochloride Hydrate [for FluoroMetry of alpha-Keto Acids]
• 4-((1E)-2-(2-pyridyl)vinyl)phenylhydrazine, chloride, chloride
• 4'-Hydrazino-2-stilbazole Dihydrochloride
• SCHEMBL591897
• AKOS024386392
• [4-[(E)-2-pyridin-2-ylethenyl]phenyl]hydrazine;dihydrochloride
• 2-(4-Hydrazineylstyryl)pyridine dihydrochloride
• trans-4-Hydrazino-2-stilbazole dihydro-chloride
• 4-HYDRAZINO-2-STILBAZOLE DIHYDROCHLORIDE [FOR FLUOROMETRY OF ALPHA-KETO ACIDS]
• 2-(4-Hydrazineylstyryl)pyridinedihydrochloride
• H0179
• 27231-62-5
• trans-4'-Hydrazino-2-stilbazole dihydrochloride
• Trans-4'-hydrazino-2-stilbazole Dihydrochloride

• Inchi： 1S/C13H13N3.2ClH/c14-16-13-8-5-11(6-9-13)4-7-12-3-1-2-10-15-12;;/h1-10,16H,14H2;2*1H/b7-4+;;
• InChI Key： BOOKSTAPQSFAJS-RDRKJGRWSA-N
• SMILES： Cl.Cl.N(C1C=CC(/C=C/C2C=CC=CN=2)=CC=1)N

Computed Properties

• Exact Mass: 283.0643029g/mol
• Monoisotopic Mass: 283.0643029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.9Ų

Additional information on Trans-4'-hydrazino-2-stilbazole Dihydrochloride

Comprehensive Overview of Trans-4'-hydrazino-2-stilbazole Dihydrochloride (CAS No. 27231-62-5)

Trans-4'-hydrazino-2-stilbazole Dihydrochloride (CAS No. 27231-62-5) is a specialized organic compound widely utilized in pharmaceutical research and material science. Its unique stilbazole backbone coupled with a hydrazino functional group makes it a versatile intermediate for synthesizing bioactive molecules. Researchers often explore its applications in fluorescence probes, molecular imaging, and drug discovery, aligning with current trends in precision medicine and diagnostics.

The compound’s dihydrochloride salt form enhances solubility, a critical factor for in vitro and in vivo studies. Recent publications highlight its role in developing photoactive agents for cancer theranostics, a hot topic in biomedical research. Its trans-configuration ensures optimal steric alignment, improving binding affinity in receptor-targeted therapies. These attributes address frequent search queries like "stilbazole derivatives in medicine" or "hydrazino compounds for imaging."

From a synthetic chemistry perspective, CAS No. 27231-62-5 serves as a precursor for heterocyclic scaffolds, a trending focus in fragment-based drug design. Its electron-rich aromatic system enables participation in cross-coupling reactions, a technique frequently searched by organic chemists. The compound’s stability under physiological conditions also makes it suitable for bioconjugation, meeting demands for click chemistry applications.

Environmental and safety profiles of Trans-4'-hydrazino-2-stilbazole Dihydrochloride comply with standard laboratory protocols. While not classified as hazardous, proper handling guidelines emphasize storage in anhydrous conditions to preserve reactivity. This aligns with industry searches for "stable hydrazine derivatives" and "non-toxic fluorescent markers."

In material science, the compound’s conjugated double bonds contribute to optical properties, relevant for OLED development and sensor technologies. Its adaptability to nanomaterial functionalization answers growing interest in "organic semiconductors" and "smart coatings." Such multidisciplinary applications underscore its value across research domains.

For quality assurance, analytical methods like HPLC and NMR are recommended to verify purity, addressing common concerns about "batch-to-batch consistency" in fine chemicals. Suppliers often provide COA (Certificate of Analysis) to meet regulatory standards, a key consideration for academic and industrial buyers.

In summary, Trans-4'-hydrazino-2-stilbazole Dihydrochloride (CAS No. 27231-62-5) bridges gaps between chemistry, biology, and materials engineering. Its relevance to high-impact research areas ensures sustained demand, while its well-documented properties cater to both novice and expert users seeking reliable chemical building blocks.